Cas no 23473-75-8 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2-propenyl)-)

• Product Name: Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2-propenyl)-
• CAS No: 23473-75-8
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 1414385
• PubChem ID: 15110665
• Update Time: 2025-04-20

Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2-propenyl)-
• 2,4-ditert-butyl-6-prop-2-enylphenol
• 2-allyl-4,6-di-tert-butylphenol
• 2,4-Di-tert-butyl-6-(prop-2-en-1-yl)phenol
• SCHEMBL5464370
• DTXSID50568362
• AKOS005352624
• 23473-75-8
• OWVOUHLUKQFNJI-UHFFFAOYSA-N

• Inchi： 1S/C17H26O/c1-8-9-12-10-13(16(2,3)4)11-14(15(12)18)17(5,6)7/h8,10-11,18H,1,9H2,2-7H3
• InChI Key： OWVOUHLUKQFNJI-UHFFFAOYSA-N
• SMILES： OC1=C(CC=C)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 246.19848
• Monoisotopic Mass: 246.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23